3-(4-Nitro-2-trifluoromethylphenoxy)-piperidine
Overview
Description
Scientific Research Applications
Nucleophilic Aromatic Substitution Reactions
The study of nucleophilic aromatic substitution reactions involving compounds like piperidine with nitro-groups highlights the potential of 3-(4-Nitro-2-trifluoromethylphenoxy)-piperidine in synthetic chemistry. These reactions provide a pathway for the modification and synthesis of various organic compounds, offering insight into reaction mechanisms and potential applications in creating new materials or pharmaceuticals (Pietra & Vitali, 1972).
Environmental Impact and Toxicology
The environmental fate and effects of structurally related compounds, such as 3-trifluoromethyl-4-nitrophenol, have been extensively studied. Research indicates these compounds have transient effects on the environment and aquatic life, suggesting potential guidelines for the safe use of 3-(4-Nitro-2-trifluoromethylphenoxy)-piperidine in industrial applications (Hubert, 2003).
Role in the Synthesis of Biologically Active Compounds
Research into the synthesis and pharmacological evaluation of compounds with a piperidine structure, including discussions on the role of common pharmacophoric groups, emphasizes the importance of 3-(4-Nitro-2-trifluoromethylphenoxy)-piperidine in the development of new therapeutic agents. These studies provide a foundation for the design of drugs targeting D2-like receptors, showcasing the compound's significance in medicinal chemistry (Sikazwe et al., 2009).
Chemical Synthesis and Characterization
The chemical synthesis and characterization of novel cyclic compounds containing aminobenzenesulfonamide demonstrate the utility of 3-(4-Nitro-2-trifluoromethylphenoxy)-piperidine in creating multifunctional molecules for potential pharmaceutical applications. These studies highlight the compound's role in advancing organic synthesis and contributing to the development of novel therapeutic agents (Kaneda, 2020).
Mechanism of Action
properties
IUPAC Name |
3-[4-nitro-2-(trifluoromethyl)phenoxy]piperidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13F3N2O3/c13-12(14,15)10-6-8(17(18)19)3-4-11(10)20-9-2-1-5-16-7-9/h3-4,6,9,16H,1-2,5,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PWBIENUSXFHYHO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)OC2=C(C=C(C=C2)[N+](=O)[O-])C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13F3N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Nitro-2-trifluoromethylphenoxy)-piperidine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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